Cas no 76644-51-4 (Adenosine5'-(trihydrogen diphosphate), monoanhydride with(2-hydroxyethyl)methylphosphoramidic acid (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), monoanhydride with(2-hydroxyethyl)methylphosphoramidic acid (9CI)
• CAS No: 76644-51-4
• MF: C₁₃H₂₃N₆O₁₃P₃
• MW: 564.275405168533
• CID: 568277
• PubChem ID: 195952
• Update Time: 2025-04-19

Adenosine5'-(trihydrogen diphosphate), monoanhydride with(2-hydroxyethyl)methylphosphoramidic acid (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), monoanhydride with(2-hydroxyethyl)methylphosphoramidic acid (9CI)
• ATP gamma-(N-(2-hydroxyethyl)-N-methyl)amide
• 76644-51-4
• Adenosine triphosphate gamma-(N-(2-hydroxyethyl)-N-methyl)amide
• N-2-Hydroxyethyl-N-methyl-gamma-amide ATP
• DTXSID80997964
• Adenosine 5'-(trihydrogen diphosphate), monoanhydride with (2-hydroxyethyl)methylphosphoramidic acid
• [[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-N-(2-hydroxyethyl)-N-methylphosphonamidic acid
• N-2-Hematp
• 9-[5-O-(Hydroxy{[hydroxy({hydroxy[(2-hydroxyethyl)(methyl)amino]phosphoryl}oxy)phosphoryl]oxy}phosphoryl)pentofuranosyl]-9H-purin-6-amine

• Inchi： 1S/C13H23N6O13P3/c1-18(2-3-20)33(23,24)31-35(27,28)32-34(25,26)29-4-7-9(21)10(22)13(30-7)19-6-17-8-11(14)15-5-16-12(8)19/h5-7,9-10,13,20-22H,2-4H2,1H3,(H,23,24)(H,25,26)(H,27,28)(H2,14,15,16)/t7-,9-,10-,13-/m1/s1
• InChI Key： ZPOMPYXEAWJHTM-QYVSTXNMSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(N(C)CCO)(=O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 564.05359580g/mol
• Monoisotopic Mass: 564.05359580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 282Ų